Cas no 89845-00-1 (1,2,5-Oxadiazol-3-amine, N,N-diethyl-4-methyl-, 5-oxide)

• Product Name: 1,2,5-Oxadiazol-3-amine, N,N-diethyl-4-methyl-, 5-oxide
• CAS No: 89845-00-1
• MF: C₇H₁₃N₃O₂
• MW: 171.197021245956
• CID: 587255
• PubChem ID: 13225572
• Update Time: 2025-04-19

1,2,5-Oxadiazol-3-amine, N,N-diethyl-4-methyl-, 5-oxide Chemical and Physical Properties

Names and Identifiers

• 1,2,5-Oxadiazol-3-amine, N,N-diethyl-4-methyl-, 5-oxide
• N,N-diethyl-4-methyl-5-oxido-1,2,5-oxadiazol-5-ium-3-amine
• 89845-00-1
• DTXSID60529964
• N,N-Diethyl-4-methyl-5-oxo-1,2,5lambda~5~-oxadiazol-3-amine

• Inchi： 1S/C7H13N3O2/c1-4-9(5-2)7-6(3)10(11)12-8-7/h4-5H2,1-3H3
• InChI Key： ZQDXGLQTSWRLEV-UHFFFAOYSA-N
• SMILES： O1N=C(C(C)=[N+]1[O-])N(CC)CC

Computed Properties

• Exact Mass: 171.100776666g/mol
• Monoisotopic Mass: 171.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 54.7Ų